Cas no 618383-67-8 (6-imino-N-(3-methoxypropyl)-11-methyl-7-2-(morpholin-4-yl)ethyl-2-oxo-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide)

6-imino-N-(3-methoxypropyl)-11-methyl-7-2-(morpholin-4-yl)ethyl-2-oxo-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide structure
618383-67-8 structure
Product Name:6-imino-N-(3-methoxypropyl)-11-methyl-7-2-(morpholin-4-yl)ethyl-2-oxo-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
CAS No:618383-67-8
MF:C23H30N6O4
MW:454.522104740143
CID:3051022
PubChem ID:3863760
Update Time:2025-04-21

6-imino-N-(3-methoxypropyl)-11-methyl-7-2-(morpholin-4-yl)ethyl-2-oxo-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1675338
    • F1423-3534
    • Z57785280
    • 6-imino-N-(3-methoxypropyl)-11-methyl-7-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
    • AKOS002194660
    • 2-imino-N-(3-methoxypropyl)-10-methyl-1-(2-morpholinoethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide
    • 2-IMINO-N-(3-METHOXYPROPYL)-10-METHYL-1-[2-(4-MORPHOLINYL)ETHYL]-5-OXO-1,5-DIHYDRO-2H-DIPYRIDO[1,2-A:2,3-D]PYRIMIDINE-3-CARBOXAMIDE
    • 649-348-0
    • 2-imino-N-(3-methoxypropyl)-10-methyl-1-[2-(morpholin-4-yl)ethyl]-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide
    • STK815304
    • 2-Imino-N-(3-methoxypropyl)-10-methyl-1-(2-(4-morpholinyl)ethyl)-5-oxo-1,5-dihydro-2H-dipyrido(1,2-A:2,3-D)pyrimidine-3-carboxamide
    • 618383-67-8
    • 6-imino-N-(3-methoxypropyl)-11-methyl-7-2-(morpholin-4-yl)ethyl-2-oxo-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
    • Inchi: 1S/C23H30N6O4/c1-16-5-3-7-29-20(16)26-21-18(23(29)31)15-17(22(30)25-6-4-12-32-2)19(24)28(21)9-8-27-10-13-33-14-11-27/h3,5,7,15,24H,4,6,8-14H2,1-2H3,(H,25,30)
    • InChI Key: HYMIGDLPYMWLEK-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCN1C(C(C(NCCCOC)=O)=CC2C(N3C=CC=C(C)C3=NC1=2)=O)=N

Computed Properties

  • Exact Mass: 454.23285346Da
  • Monoisotopic Mass: 454.23285346Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 987
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 111Ų

6-imino-N-(3-methoxypropyl)-11-methyl-7-2-(morpholin-4-yl)ethyl-2-oxo-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide Pricemore >>

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F1423-3534-2μmol
6-imino-N-(3-methoxypropyl)-11-methyl-7-[2-(morpholin-4-yl)ethyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
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F1423-3534-5mg
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